Cas no 24404-50-0 (Epipinoresinol)

• Product Name: Epipinoresinol
• CAS No: 24404-50-0
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• CID: 262058
• PubChem ID: 637584
• Update Time: 2025-06-29

Epipinoresinol Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-[(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-
• Epipinoresinol
• (+)-Epipinoresinol
• 1H,3H-Furo[3,4-c]furan,phenol deriv.
• epi-Pinoresinol
• Epipinoresinol(6CI,7CI)
• Phenol, 4,4'-(3ab,4,6,6ab-tetrahydro-1H,3H-furo[3,4-c]furan-1a,4b-diyl)bis[2-methoxy- (8CI)
• Phenol,4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2-methoxy-, [1S-(1a,3aa,4b,6aa)]-
• 4,4'-[(1R,3aR,4S,6aR)-Tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxyphenol]
• Pinoresinol
• 6YKG9JJC1S
• 4-[(3R,3aR,6S,6aR)-6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
• Q63408653
• (+)-epi-pinoresinol
• MLS002473314
• HMS2196C10
• ZAA40450
• BDBM50379794
• SMR001397395
• 4,4'-(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbis(2-methoxyphenol)
• 4-[(3R,3aR,6S,6aR)-6-(4-hydroxy-3-methoxy-phenyl)-1,
• CHEMBL487611
• CS-0132764
• HY-N7534
• PHENOL, 4,4'-((1R,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXY-
• SCHEMBL10019016
• 4,4'-((1R,3AR,4S,6AR)-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXYPHENOL)
• FS-7643
• 4-[(3R,3aR,6S,6aR)-6-(4-hydroxy-3-methoxy-phenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxy-phenol
• CHEBI:132821
• HGXBRUKMWQGOIE-WZBLMQSHSA-N
• UNII-6YKG9JJC1S
• PHENOL, 4,4'-(3A.BETA.,4,6,6A.BETA.-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1.ALPHA.,4.BETA.-DIYL)BIS(2-METHOXY-
• AKOS040760382
• PHENOL, 4,4'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXY-, (1S-(1.ALPHA.,3A.ALPHA.,4.BETA.,6A.ALPHA.))-
• 24404-50-0
• (-)-pinoresinol
• (+)-Pinoresinol
• 4,4'-(1S,3aR,4S,6aR)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbis(2-methoxyphenol)
• 4,4'-(1R,3aS,4R,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diylbis(2-methoxyphenol)
• Pinoresinol; (+)-form
• 4-[(1R,3aR,4S,6aR)-4-(4-hydroxy-3-methoxyphenyl)-hexahydrofuro[3,4-c]furan-1-yl]-2-methoxyphenol
• PHENOL, 4,4'-(3ABETA,4,6,6ABETA-TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1ALPHA,4BETA-DIYL)BIS(2-METHOXY-
• PHENOL, 4,4'-(TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1,4-DIYL)BIS(2-METHOXY-, (1S-(1ALPHA,3AALPHA,4BETA,6AALPHA))-
• 4,4'-(1R,3aR,4S,6aR)-tetrahydro-1H,3H-furo(3,4-c)furan-1,4-diylbis(2-methoxyphenol)
• DA-68968

• Inchi： 1S/C20H22O6/c1-23-17-7-11(3-5-15(17)21)19-13-9-26-20(14(13)10-25-19)12-4-6-16(22)18(8-12)24-2/h3-8,13-14,19-22H,9-10H2,1-2H3/t13-,14-,19-,20+/m0/s1
• InChI Key： HGXBRUKMWQGOIE-WZBLMQSHSA-N
• SMILES： O1C[C@@H]2[C@@H](C3C=CC(=C(C=3)OC)O)OC[C@@H]2[C@@H]1C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 358.14163842 g/mol
• Monoisotopic Mass: 358.14163842 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.4
• Molecular Weight: 358.4

Experimental Properties

• Color/Form: Powder
• Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 138-139 ºC (ethanol )
• Boiling Point: 556.5±50.0 °C at 760 mmHg
• Flash Point: 290.4±30.1 °C
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Epipinoresinol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Furanoid lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans

Additional information on Epipinoresinol

Epipinoresinol: A Comprehensive Overview

Epipinoresinol, also known by its CAS number No24404-50-0, is a naturally occurring compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, classified as a lignan, is primarily found in certain plant species and has been the subject of extensive research to uncover its biological activities and therapeutic potentials.

The structural elucidation of Epipinoresinol has been a focal point for researchers, as understanding its molecular architecture is crucial for harnessing its benefits. Recent studies have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and stability under different conditions. These findings have not only enhanced our knowledge of Epipinoresinol's chemical properties but also paved the way for its utilization in diverse industries.

One of the most promising aspects of Epipinoresinol lies in its bioactivity. Research conducted in 2023 revealed that this compound exhibits potent antioxidant properties, making it a potential candidate for use in food preservatives and cosmetic products. Additionally, studies have shown that Epipinoresinol possesses anti-inflammatory and anti-tumor activities, which could be leveraged in the development of novel therapeutic agents.

The application of Epipinoresinol in the food industry has been explored extensively. Its ability to inhibit lipid oxidation makes it an ideal natural alternative to synthetic antioxidants, thereby enhancing the shelf life of food products without compromising their nutritional value. Furthermore, recent advancements in extraction techniques have made it possible to isolate Epipinoresinol more efficiently from plant sources, reducing production costs and increasing its commercial viability.

In the realm of cosmetics, Epipinoresinol's anti-aging properties have been a topic of interest. A 2023 study demonstrated that topical application of this compound can reduce oxidative stress and improve skin elasticity, suggesting its potential as a key ingredient in anti-aging skincare products. This discovery has sparked interest among cosmetic manufacturers looking to incorporate natural, effective ingredients into their formulations.

The medical community has also taken notice of Epipinoresinol's potential therapeutic benefits. Preclinical studies have indicated that this compound may play a role in mitigating neurodegenerative diseases by protecting neurons from oxidative damage. While further research is needed to confirm these findings, the initial results are encouraging and highlight the need for continued exploration into Epipinoresinol's medical applications.

In conclusion, Epipinoresinol, with its CAS number No24404-50-0, represents a multifaceted compound with vast potential across various industries. From food preservation to cosmetics and medicine, the latest research underscores its versatility and efficacy. As scientists continue to unravel the full spectrum of its properties, it is likely that Epipinoresinol will find even more applications, solidifying its position as a valuable natural resource in modern science and industry.